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Compound of Interest

Compound Name: 3-Cyclopropoxy-4-iodopyridine

Cat. No.: B13655982

Get Quote

Executive Summary
3-Cyclopropoxy-4-iodopyridine is a "privileged scaffold" intermediate, primarily utilized in the

development of kinase inhibitors (e.g., VEGFR, MET) and PDE4 inhibitors.[1] The cyclopropoxy

group is a critical bioisostere for methoxy/ethoxy groups; it enhances metabolic stability by

blocking oxidative dealkylation (CYP450 resistance) while increasing lipophilicity and rigidifying

the ether linkage.

Market Status:

Availability: Low. Often classified as "Make-to-Order" or "Custom Synthesis."[1]

Primary Risk: Structural misidentification with its isomer 2-cyclopropoxy-4-iodopyridine (CAS

2090045-22-8).[1]

Cost Driver: The installation of the strained cyclopropyl ether linkage is chemically

challenging, driving costs significantly higher than standard alkoxypyridines.
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Attribute Specification Notes

Chemical Name 3-Cyclopropoxy-4-iodopyridine
Warning: Do not confuse with

2-cyclopropoxy isomer.[1][2]

CAS Number Not Widely Assigned
Often listed under internal IDs

(e.g., BD00783659).

Molecular Formula C₈H₈INO

Molecular Weight 261.06 g/mol

Key Analog
2-Chloro-3-cyclopropoxy-4-

iodopyridine

CAS: 1243414-68-7

(Commercially available

proxy).[1][2]

Appearance Off-white to pale yellow solid
Light sensitive (Iodide bond).

[1]

Solubility DMSO, Methanol, DCM Limited solubility in water.

Synthesis & Manufacturing Routes
Understanding the synthesis is crucial for assessing supplier capability and impurity profiles.

The cyclopropylation step is the bottleneck.

Primary Synthetic Pathways
There are two industrial-viable routes.[1] Suppliers using Route A generally offer higher purity

but at a higher cost due to the expensive catalyst.

Route A: Chan-Lam Coupling (Modern Standard)

Mechanism: Copper-catalyzed oxidative coupling of 4-iodopyridin-3-ol with

cyclopropylboronic acid.[1]

Pros: High functional group tolerance; avoids harsh bases.

Cons: Cyclopropylboronic acid is expensive; variable yields.
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Route B: SNAr Displacement (Traditional)

Mechanism: Nucleophilic aromatic substitution of 3-fluoro-4-iodopyridine with

cyclopropanol using a strong base (NaH or tBuOK).[1]

Pros: Cheaper reagents.

Cons: High risk of "scrubbing" the iodine (dehalogenation) or regio-isomeric mixtures;

requires energetic conditions.[1]

Visualization: Synthesis Workflow
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Caption: Comparison of SNAr and Chan-Lam coupling routes for manufacturing. Route A is

preferred for maintaining the iodine integrity.

Quality Assurance: Self-Validating Protocols
Due to the risk of regio-isomer contamination (2- vs 3-substitution), standard COAs are

insufficient.[1] You must validate the material using the following logic.

A. 1H-NMR Verification (Diagnostic Signals)[1]
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Cyclopropyl Ring: Look for the unique multiplet pattern of the cyclopropyl protons upfield

(0.6–0.9 ppm).[1]

Regio-chemistry Check:

H-2 (Pyridine): A singlet or narrow doublet around 8.0–8.3 ppm.[1] This proton is flanked

by the Nitrogen and the Cyclopropoxy group.

H-5/H-6 (Pyridine): A pair of doublets.[1]

Differentiation: In the 2-cyclopropoxy isomer, the shielding effect shifts the protons

differently. The presence of a deshielded singlet at C2 confirms the 3-substituent pattern.

B. LCMS Impurity Profiling
De-iodinated Byproduct: Mass = 135.1 (Parent - 126).[1] Common in Route B (SNAr).[1]

Hydrolysis Product: Mass = 221.0 (3-cyclopropoxy-4-hydroxypyridine).[1] Indicates poor

storage (moisture sensitivity of the iodide).[1]

Supplier Landscape & Price Comparison
Market Reality: This compound is rarely "in stock" in bulk. It is typically a Tier 2 (Lead Time: 2-3

weeks) or Tier 3 (Custom Synthesis: 4-6 weeks) item.[1]
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Supplier
Tier

Representat
ive Vendors

Estimated
Price (1g)

Estimated
Price (10g)

Lead Time Reliability

Catalog

(Stock)

Very Rare

(Check BLD

Pharm,

ChemScene)

$350 - $500 N/A 1-2 Weeks Med-High

Catalog

(Proxy)

Vendors

selling 2-

Chloro

analog (CAS

1243414-68-

7)

$150 - $250 $800 - $1,200 1 Week High

CRO /

Custom

WuXi

AppTec,

Pharmablock,

Enamine

$1,500 -

$2,500 (FTE)
$3,000+ 4-8 Weeks High

Aggregators
MolPort,

eMolecules
Variable Variable Variable Low-Med

Pricing Insight:

The 2-Chloro analog (2-Chloro-3-cyclopropoxy-4-iodopyridine) is significantly cheaper

and more available because the chlorine activates the ring for easier synthesis.[1]

Recommendation: If your SAR allows, buy the 2-Chloro analog and remove the chlorine

(hydrodechlorination) or use it directly.[1] This can save ~60% on cost and 4 weeks on lead

time.

Procurement Strategy: Make vs. Buy
Use this decision matrix to determine your sourcing strategy.
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Need 3-Cyclopropoxy-4-iodopyridine

Is the 2-Chloro analog acceptable?

BUY 2-Chloro Analog
(CAS 1243414-68-7)

Yes (SAR Flexible)

Strict Requirement for
Des-Chloro Core

No (Exact Scaffold)

Quantity Needed?

< 5 Grams
Check BLD/ChemScene
(Accept High Unit Cost)

> 20 Grams
Contract Custom Synthesis

(FTE/FFS Model)

Click to download full resolution via product page

Caption: Decision tree for optimizing procurement based on SAR flexibility and quantity

requirements.

References
BLD Pharm.Product Entry: 3-Cyclopropoxy-4-iodopyridine (Cat# BD00783659).[1]

Retrieved from [1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b13655982/docs?utm_src=pdf-body-img#strategic-sourcing-technical-guide-3-cyclopropoxy-4-iodopyridine
https://www.benchchem.com/product/b13655982/docs?utm_src=pdf-body#strategic-sourcing-technical-guide-3-cyclopropoxy-4-iodopyridine
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20230322/patents/EP3924339NWB1/document.pdf
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20230322/patents/EP3924339NWB1/document.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13655982?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ChemScene.Product Entry: 2-Cyclopropoxy-4-iodopyridine (Isomer Alert). Retrieved from [1]

National Institutes of Health (PMC).Copper-Catalyzed Chan–Lam Cyclopropylation of

Phenols.[1] (Methodology for synthesis). Retrieved from

Organic Chemistry Portal.Chan-Lam Coupling Mechanism and Applications. Retrieved from

BenchChem.Applications in medicinal chemistry for cyclopropyl-containing compounds.[1]

Retrieved from [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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